(2E,5E)-3-ethyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: (5E)-3-ethyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H18N2O3S/c1-3-22-19(23)18(26-20(22)21-15-7-5-4-6-8-15)11-14-10-17-16(9-13(14)2)24-12-25-17/h4-11H,3,12H2,1-2H3/b18-11+,21-20?
• InChI Key: VCIUISCFXZRITH-VOBJICJNSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC3=C(C=C2C)OCO3)/SC1=NC4=CC=CC=C4
• SMILES: CCN1C(=O)C(=CC2=CC3=C(C=C2C)OCO3)SC1=NC4=CC=CC=C4

Description

(2E,5E)-3-ethyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the family of thiazolidinones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of (2E,5E)-3-ethyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including tyrosinase, xanthine oxidase, and α-glucosidase. It has also been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the level of reactive oxygen species (ROS) and lipid peroxidation in cells, indicating its antioxidant activity. This compound has also been reported to reduce the level of pro-inflammatory cytokines, such as TNF-α and IL-6, indicating its anti-inflammatory activity. In addition, it has been shown to reduce the level of blood glucose and improve insulin sensitivity, indicating its antidiabetic activity.

Advantages and Limitations for Lab Experiments

(2E,5E)-3-ethyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one has several advantages for lab experiments. It is relatively easy to synthesize, and the yield of the product is high. This compound has also been shown to exhibit a wide range of biological activities, making it a promising candidate for drug development. However, the limitations for lab experiments include the lack of information on the exact mechanism of action and the need for further studies on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for the research on (2E,5E)-3-ethyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one. First, further studies are needed to elucidate the exact mechanism of action of this compound. Second, more studies are needed to investigate its toxicity and pharmacokinetics. Third, the potential of this compound as a radioprotective agent needs to be explored further. Fourth, the development of novel derivatives of this compound with improved biological activities is another potential future direction. Finally, the use of this compound as a lead compound for drug development in various therapeutic areas, such as cancer, diabetes, and inflammation, is another potential future direction.

Synthesis Methods

The synthesis of (2E,5E)-3-ethyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of ethyl acetoacetate, 2-aminobenzophenone, and 2-amino-6-methylbenzo[d][1,3]dioxole-5-carbaldehyde in the presence of acetic acid and ethanol. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization. The yield of the product is around 70%.

Scientific Research Applications

(2E,5E)-3-ethyl-5-[(6-methyl-1,3-benzodioxol-5-yl)methylidene]-2-(phenylimino)-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been reported to exhibit a wide range of biological activities, including anticancer, antimicrobial, anti-inflammatory, antidiabetic, and anticonvulsant activities. This compound has also been investigated for its potential as a radioprotective agent.